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Compound of Interest

Compound Name: 2-Acetoxypropionyl chloride

Cat. No.: B1275879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a concise technical overview of the fundamental physicochemical

properties of 2-Acetoxypropionyl chloride (also known as O-Acetyl-lactoyl chloride). The

primary focus is the determination and presentation of the compound's molecular weight, a

critical parameter in chemical synthesis, stoichiometry, and analytical procedures. This guide is

intended to serve as a quick reference for professionals engaged in organic synthesis and

pharmaceutical development.

Chemical Identity and Formula
2-Acetoxypropionyl chloride is a chiral acylating agent used in various organic syntheses. Its

structure consists of a propionyl chloride backbone substituted with an acetoxy group at the

second carbon.

Chemical Name: 2-Acetoxypropionyl chloride

Synonym(s): O-Acetyl-L-lactyl chloride, AP-Cl[1], (+)-O-Acetyl-D-lactoyl chloride[2]

CAS Number: 36394-75-9 (for the S-enantiomer)[1][3][4][5]

Molecular Formula: C₅H₇ClO₃[2][3][4][5][6]
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The linear formula is represented as CH₃CH(O₂CCH₃)COCl.[1]

Molecular Weight Calculation
The molecular weight (MW) is an intrinsic property derived from the molecular formula and the

atomic weights of the constituent elements. The calculation is based on the sum of the atomic

weights of all atoms in a single molecule.

The molecular weight for 2-Acetoxypropionyl chloride is 150.56 g/mol .[1][2][3][4][5][7]

The table below details the contribution of each element to the final molecular weight of

C₅H₇ClO₃.

Element Symbol Atomic Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 7 1.008 7.056

Chlorine Cl 1 35.453 35.453

Oxygen O 3 15.999 47.997

Total Molecular Weight 150.561

Note: The final calculated value is rounded to 150.56 g/mol for consistency with referenced

chemical supplier data.[1][2][3][4][5][7]

Experimental Protocols
The determination of a compound's molecular formula and weight is a foundational aspect of

chemical characterization, not a procedural experiment in itself. The value presented is a

calculated, theoretical molecular weight based on the standard atomic weights.

Experimental verification of this molecular weight can be achieved through analytical

techniques such as:
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Mass Spectrometry (MS): This technique measures the mass-to-charge ratio (m/z) of ions.

High-resolution mass spectrometry (HRMS) can determine the exact mass of the compound

(e.g., 150.0083718 for C₅H₇ClO₃[8]), which can be used to confirm the elemental

composition with high confidence.

Titration: Purity assays, often performed by titration, rely on the accurate molecular weight

for stoichiometric calculations to determine the concentration of the substance.[2]

Detailed protocols for these analytical methods are standardized and widely available in

analytical chemistry literature; they are not specific to this compound alone.

Visualization
Visual diagrams are mandatory for illustrating signaling pathways, experimental workflows, or

complex logical relationships. However, the calculation of a fundamental, static

physicochemical property such as molecular weight does not involve a process or pathway that

can be represented by a flowchart or diagram. Therefore, a Graphviz visualization is not

applicable to the core topic of this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Acetoxypropionyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275879#2-acetoxypropionyl-chloride-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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